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Compound of Interest

Compound Name: alpha-Cadinol

Cat. No.: B1244880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of alpha-Cadinol in a laboratory setting. The following procedural guidance is designed to

ensure the safe handling, storage, and disposal of this compound, fostering a secure research

environment.

Compound Information and Hazard Assessment
alpha-Cadinol is a naturally occurring sesquiterpenoid alcohol.[1] While specific toxicology

data for alpha-Cadinol is not readily available, it is prudent to treat it as a potential irritant and

a compound with unknown long-term health effects. Terpenes, as a class of compounds, can

be local irritants. Therefore, appropriate precautions should be taken to minimize exposure.

Key Properties of alpha-Cadinol:
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Property Value Source

Molecular Formula C15H26O [1]

Molecular Weight 222.37 g/mol

Appearance Solid

Boiling Point 137-139 °C [2]

Melting Point 137.5-138.5 °C [2]

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and chloroform. Insoluble in

water.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling alpha-Cadinol to prevent skin and eye contact,

and inhalation:
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PPE Category Item Specification

Hand Protection Gloves

Nitrile gloves are

recommended. Ensure gloves

are regularly inspected for

tears or contamination and

changed frequently.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where alpha-

Cadinol is handled.

Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat should be worn

and kept fastened.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a fume hood. If there is

a risk of generating aerosols or

dust, a NIOSH-approved

respirator may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Weighing:

Step 1: Before handling, ensure the work area, typically a chemical fume hood, is clean and

uncluttered.

Step 2: Assemble all necessary equipment, including spatulas, weigh boats, and solvent

dispensers.

Step 3: Don the appropriate PPE as outlined in the table above.

Step 4: Carefully open the container of alpha-Cadinol inside the fume hood to avoid

inhalation of any dust particles.
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Step 5: Weigh the desired amount of alpha-Cadinol using a clean, tared weigh boat.

Step 6: Promptly and securely close the main container of alpha-Cadinol.

3.2. Dissolving and Solution Preparation:

Step 1: Add the weighed alpha-Cadinol to the appropriate solvent in a suitable flask or

beaker within the fume hood.

Step 2: Gently swirl or stir the mixture until the solid is fully dissolved. Avoid splashing.

Step 3: Clearly label the container with the name of the compound, concentration, solvent,

date, and your initials.

3.3. Spill and Emergency Procedures:

Small Spills:

Absorb the spill with an inert material (e.g., vermiculite, sand, or commercial spill

absorbent).

Collect the absorbed material into a designated chemical waste container.

Clean the spill area with an appropriate solvent and then with soap and water.

Large Spills:

Evacuate the immediate area.

Alert your supervisor and the institutional safety office.

Prevent the spill from entering drains.

Follow your institution's specific emergency response procedures.

Disposal Plan
Proper disposal of alpha-Cadinol and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.
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4.1. Waste Segregation:

Solid Waste: Unused alpha-Cadinol, contaminated weigh boats, and absorbent materials

from spills should be collected in a clearly labeled hazardous waste container.

Liquid Waste: Solutions containing alpha-Cadinol should be collected in a designated,

labeled hazardous liquid waste container. Do not mix with incompatible waste streams.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items

should be placed in a designated solid waste container for hazardous materials.

4.2. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("alpha-Cadinol"), and the primary hazard (e.g., "Irritant," "Chemical Waste").

Waste containers should be kept securely closed and stored in a designated satellite

accumulation area until they are collected by the institution's environmental health and safety

department.

4.3. Decontamination of Glassware:

Glassware that has come into contact with alpha-Cadinol should be rinsed with a suitable

solvent (e.g., ethanol or acetone) into the hazardous liquid waste container.

After the initial solvent rinse, the glassware can be washed with soap and water.

Workflow for Handling alpha-Cadinol
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Workflow for Handling alpha-Cadinol
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Caption: Logical workflow for the safe handling and disposal of alpha-Cadinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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